Cas no 959992-62-2 (6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine)

6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine structure

959992-62-2 structure

Product Name:6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine

CAS No:959992-62-2

MF:C₇H₇BrN₂O

MW:215.047280550003

MDL:MFCD09834129

CID:837903

PubChem ID:20824376

Update Time:2024-10-25

6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine Chemical and Physical Properties

Names and Identifiers

- 6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine
- OTGDCHNSXQUISE-UHFFFAOYSA-N
- FCH1393863
- AX8208516
- AB0051752
- Z5415
- ST24029659
- 6-Bromo-3,4-dihydro-2H-pyrido[3,2-b]-1,4-oxazine (ACI)
- MDL： MFCD09834129
- Inchi： 1S/C7H7BrN2O/c8-6-2-1-5-7(10-6)9-3-4-11-5/h1-2H,3-4H2,(H,9,10)
- InChI Key： OTGDCHNSXQUISE-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(NCCO2)N=1

Computed Properties

Exact Mass: 213.97400
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 144
Topological Polar Surface Area: 34.2

Experimental Properties

PSA: 34.15000
LogP: 1.78640

6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	OR346538-500mg	6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine	959992-62-2	95+%	500mg	£283.00	2023-09-01
Apollo Scientific	OR346538-1g	6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine	959992-62-2	95+%	1g	£428.00	2023-09-01
TRC	B689115-50mg	6-\u200bBromo-\u200b3,\u200b4-\u200bdihydro-2H-\u200bPyrido[3,\u200b2-\u200bb]\u200b-\u200b1,\u200b4-\u200boxazine	959992-62-2		50mg	$ 138.00	2023-04-18
TRC	B689115-100mg	6-\u200bBromo-\u200b3,\u200b4-\u200bdihydro-2H-\u200bPyrido[3,\u200b2-\u200bb]\u200b-\u200b1,\u200b4-\u200boxazine	959992-62-2		100mg	$ 178.00	2023-04-18
TRC	B689115-250mg	6-\u200bBromo-\u200b3,\u200b4-\u200bdihydro-2H-\u200bPyrido[3,\u200b2-\u200bb]\u200b-\u200b1,\u200b4-\u200boxazine	959992-62-2		250mg	$ 316.00	2023-04-18
TRC	B689115-500mg	6-\u200bBromo-\u200b3,\u200b4-\u200bdihydro-2H-\u200bPyrido[3,\u200b2-\u200bb]\u200b-\u200b1,\u200b4-\u200boxazine	959992-62-2		500mg	$ 523.00	2023-04-18
TRC	B689115-1g	6-\u200bBromo-\u200b3,\u200b4-\u200bdihydro-2H-\u200bPyrido[3,\u200b2-\u200bb]\u200b-\u200b1,\u200b4-\u200boxazine	959992-62-2		1g	$ 795.00	2022-06-06
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B846444-1g	6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine	959992-62-2	98%	1g	2,069.10	2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VN018-50mg	6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine	959992-62-2	97%	50mg	216.0CNY	2021-08-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VN018-250mg	6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine	959992-62-2	97%	250mg	819CNY	2021-05-08

6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine Production Method

Production Method 1

337463-88-4

959992-62-2

Reaction Conditions

1.1 Reagents: (Dimethyl sulfide)trihydroboron Solvents: Tetrahydrofuran ; 15 min, rt → 70 °C; 70 °C → rt
1.2 Reagents: Methanol

Reference

: Tetrahydro[1,8]naphthyridine sulfonamide and related compounds for use as agonists of RORγ and the treatment of disease

, World Intellectual Property Organization, , ,

Production Method 2

959992-61-1

959992-62-2

Reaction Conditions

1.1 Reagents: Iron Solvents: Acetic acid ; 5 h, 90 °C
1.2 Reagents: Potassium carbonate Solvents: Dimethylformamide ; overnight, rt → 90 °C

Reference

: Bicyclic pyridines and analogs as sirtuin modulators and their preparation and use in the treatment of diseases

, World Intellectual Property Organization, , ,

Production Method 3

337463-88-4

959992-62-2

Reaction Conditions

1.1 Reagents: (T-4)-Trihydro(tetrahydrofuran)boron Solvents: Tetrahydrofuran ; rt; 1.5 h, 90 °C
1.2 Reagents: Methanol ; 20 min, 90 °C

Reference

: Preparation of 3,4-dihydro-2H-pyrido[3,2-b]-1,4-oxazine derivatives as PI3K inhibitors for treatment of inflammation

, World Intellectual Property Organization, , ,

Production Method 4

337463-88-4

959992-62-2

Reaction Conditions

1.1 Reagents: (T-4)-Trihydro(tetrahydrofuran)boron Solvents: Tetrahydrofuran ; cooled; reflux; 1 h, reflux
1.2 Reagents: Methanol ; reflux

Reference

: Macrocyclic derivative of pyrazol[3,4-d]pyrimidin-3-one, pharmaceutical composition and use

, World Intellectual Property Organization, , ,

Production Method 5

959992-61-1

959992-62-2

Reaction Conditions

1.1 Reagents: Iron Solvents: Acetic acid ; 5 h, rt → 90 °C; cooled
1.2 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 2 h, 90 °C; overnight, 90 °C → 70 °C

Reference

: Preparation of tyrosine derivatives, especially N-(benzoyl)-O-[2-[(pyridin-2-yl)amino]ethyl]-L-tyrosines and related compounds, as α5β1 integrin antagonists for treating solid tumors

, World Intellectual Property Organization, , ,

Production Method 6

337463-88-4

959992-62-2

Reaction Conditions

1.1 Reagents: (Dimethyl sulfide)trihydroboron Solvents: Tetrahydrofuran ; 2 h, reflux; reflux → rt
1.2 Reagents: Methanol ; 10 min, rt → reflux

Reference

: 3,4-Dihydro-1,4-benzoxazine, 3,4-dihydro-1,4-benzothiazine and 1,2,3,4-tetrahydroquinoxaline derivatives as alpha2C adrenoreceptor agonists and their preparation

, World Intellectual Property Organization, , ,

6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine Raw materials

6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine Preparation Products

6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine (959992-62-2)

6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine Related Literature

1. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
2. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
3. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
4. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
5. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948

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Cas no 959992-62-2 (6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine)

6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine Pricemore >>

6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine Raw materials

6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine Preparation Products

6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine Related Literature

Related Categories

959992-62-2 (6-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine) Related Products